Cas no 1154-72-9 (Nonyl 2,3,4-Trihydroxyphenyl Ketone)

• Product Name: Nonyl 2,3,4-Trihydroxyphenyl Ketone
• CAS No: 1154-72-9
• MF: C₁₆H₂₄O₄
• MW: 280.359365463257
• CID: 164120
• PubChem ID: 254296
• Update Time: 2025-06-28

Nonyl 2,3,4-Trihydroxyphenyl Ketone Chemical and Physical Properties

Names and Identifiers

• 1-Decanone,1-(2,3,4-trihydroxyphenyl)-
• 1-(2,3,4-trihydroxyphenyl)-2-(3',4'-dihydroxyphenyl)ethanone
• 1-(2,3,4-trihydroxy-phenyl)-decan-1-one
• CHEMBL1288644
• Ethanone, 2-(3,4-dihydroxyphenyl)-1-(2,3,4-trihydroxyphenyl)-
• LS-67382
• AKOS024332423
• 1154-72-9
• 1-(2,3,4-trihydroxyphenyl)decan-1-one
• 1-Decanone, 1-(2,3,4-trihydroxyphenyl)-
• SCHEMBL9806444
• NSC-78479
• 1-(2,3,4-trihydroxyphenyl)-1-decanone
• ZPMQGTUVDYNEHO-UHFFFAOYSA-N
• Nonyl 2,3,4-Trihydroxyphenyl Ketone
• DTXSID60921727
• NSC78479

• Inchi： 1S/C16H24O4/c1-2-3-4-5-6-7-8-9-13(17)12-10-11-14(18)16(20)15(12)19/h10-11,18-20H,2-9H2,1H3
• InChI Key： ZPMQGTUVDYNEHO-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=C(C=1O)O)O)CCCCCCCCC

Computed Properties

• Exact Mass: 280.16752
• Monoisotopic Mass: 280.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Density: 1.129
• Boiling Point: 459.9°Cat760mmHg
• Flash Point: 246.1°C
• Refractive Index: 1.549
• PSA: 77.76
• LogP: 4.12680

Additional information on Nonyl 2,3,4-Trihydroxyphenyl Ketone

Comprehensive Overview of Nonyl 2,3,4-Trihydroxyphenyl Ketone (CAS No. 1154-72-9): Properties, Applications, and Innovations

Nonyl 2,3,4-Trihydroxyphenyl Ketone (CAS No. 1154-72-9) is a specialized organic compound gaining attention in cosmetic, pharmaceutical, and material science industries due to its unique phenolic structure and multifunctional properties. This compound, often referred to as a trihydroxyphenyl derivative, features a nonyl chain attached to a 2,3,4-trihydroxybenzophenone core, which contributes to its antioxidant, UV-absorbing, and chelating capabilities. Researchers and manufacturers are increasingly exploring its potential as a natural antioxidant alternative or stabilizer in formulations, aligning with the global demand for sustainable and high-performance additives.

The molecular structure of Nonyl 2,3,4-Trihydroxyphenyl Ketone (CAS No. 1154-72-9) enables it to act as a radical scavenger, making it valuable in anti-aging skincare products. With consumers prioritizing "clean beauty" and "green chemistry", this compound’s ability to mitigate oxidative stress without synthetic preservatives positions it as a trending ingredient in cosmetic R&D. Recent studies highlight its synergy with vitamin C derivatives and hyaluronic acid, addressing common search queries like "best natural antioxidants for skin" or "non-toxic UV stabilizers."

In pharmaceuticals, Nonyl 2,3,4-Trihydroxyphenyl Ketone (CAS No. 1154-72-9) is investigated for its potential bioactive properties, including anti-inflammatory and antimicrobial effects. Its polyphenolic nature aligns with interest in plant-derived therapeutics, a topic frequently searched in academic and healthcare forums. Innovations in drug delivery systems, such as nanocarriers for enhanced bioavailability, further amplify its relevance in precision medicine discussions.

Material science applications leverage this compound’s metal-chelating ability, particularly in polymer stabilization and coatings. As industries seek eco-friendly corrosion inhibitors, Nonyl 2,3,4-Trihydroxyphenyl Ketone offers a promising solution, reducing reliance on traditional heavy-metal-based additives. Searches for "sustainable polymer additives" or "non-toxic coatings" reflect this shift, underscoring the compound’s commercial viability.

From a regulatory standpoint, Nonyl 2,3,4-Trihydroxyphenyl Ketone (CAS No. 1154-72-9) complies with major safety guidelines, including REACH and COSMOS certifications, addressing concerns about "safe cosmetic ingredients". Analytical methods like HPLC and mass spectrometry ensure purity, a critical factor for formulators seeking high-quality raw materials.

Ongoing research explores novel derivatives and synergistic blends of Nonyl 2,3,4-Trihydroxyphenyl Ketone, responding to queries like "next-gen antioxidant innovations". As sustainability and efficacy drive consumer choices, this compound’s versatility ensures its prominence in scientific and industrial landscapes.